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Compound of Interest

Compound Name: Isotrazodone

Cat. No.: B15353996 Get Quote

Isotrazodone: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Introduction
Isotrazodone, identified as a primary impurity of the well-established antidepressant

Trazodone, is a molecule of significant interest in pharmaceutical research and development.[1]

[2] As a structural isomer of Trazodone, understanding its chemical properties, potential

biological activity, and analytical characterization is crucial for ensuring the quality, safety, and

efficacy of Trazodone formulations. This technical guide provides a detailed overview of the

chemical structure, properties, and analytical considerations for Isotrazodone. Due to the

limited publicly available data on the specific pharmacology of Isotrazodone, this guide also

leverages information on the parent compound, Trazodone, to provide a comparative context

and potential areas for further investigation.

Chemical Structure and Properties
Isotrazodone shares the same molecular formula and weight as Trazodone but differs in the

arrangement of its atoms.[3] This isomeric difference can lead to distinct physicochemical and

pharmacological properties.
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Identifier Value

IUPAC Name
1-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]-[4]

[5][6]triazolo[4,3-a]pyridin-1-ium-3-olate[1]

SMILES String [O-]c1n--INVALID-LINK--c2ccccn12[1]

InChI Key Not available

CAS Number 157072-18-9[1][2]

Molecular Formula C₁₉H₂₂ClN₅O[1]

Molecular Weight 371.86 g/mol [7]

Physical and Chemical Properties
Limited experimental data is available for the physical and chemical properties of

Isotrazodone. The following table summarizes the available information.

Property Value

Physical Form Solid, Light Brown to Dark Brown[2][8]

Solubility Slightly soluble in DMSO and Methanol[2][8]

Storage Conditions
Hygroscopic, store at -20°C under an inert

atmosphere[2][8]

Pharmacology and Mechanism of Action (Inferred
from Trazodone)
Direct pharmacological studies on Isotrazodone are not extensively reported in the scientific

literature. However, its structural similarity to Trazodone suggests that it may interact with

similar biological targets. Trazodone is classified as a Serotonin Antagonist and Reuptake

Inhibitor (SARI).[9] Its mechanism of action is complex, involving multiple interactions with the

serotonergic system.
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A key action of Trazodone is the potent blockade of serotonin 5-HT2A receptors.[10] It also acts

as a weak inhibitor of the serotonin transporter (SERT), leading to increased serotonin levels in

the synaptic cleft.[10] Additionally, Trazodone and its active metabolite, m-

chlorophenylpiperazine (m-CPP), exhibit affinity for other serotonin receptor subtypes, as well

as adrenergic and histaminic receptors, which contributes to its overall pharmacological profile,

including its sedative effects.[10]

Hypothesized Signaling Pathway for Isotrazodone
Based on the known mechanism of Trazodone, a hypothesized signaling pathway for

Isotrazodone is presented below. This diagram illustrates the potential interactions of

Isotrazodone with key components of the serotonergic system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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